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Compound of Interest

Compound Name: 1-Bromodocosane

Cat. No.: B1265600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-Bromodocosane
(CAS No. 6938-66-5), a long-chain alkyl bromide. Adherence to these guidelines is crucial for

ensuring laboratory safety and minimizing environmental impact.

Hazard Identification and Classification
1-Bromodocosane is classified as a hazardous substance.[1] It is an irritant and poses

potential risks upon exposure.

GHS Classification:

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 1-Bromodocosane is classified as follows:

Hazard Class Hazard Category

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity, single exposure;

Respiratory tract irritation
Category 3
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Source: PubChem[2]

Hazard Statements:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Potential Health Effects:

Inhalation: May cause respiratory irritation.[1][2] In some individuals, exposure to highly

irritating compounds can lead to reactive airways dysfunction syndrome (RADS), with

asthma-like symptoms that may persist for months or years.[1]

Skin Contact: Causes skin irritation.[1][2] The material may exacerbate pre-existing

dermatitis.[1] Entry into the bloodstream through cuts or abrasions may lead to systemic

injury.[1]

Eye Contact: Causes serious eye irritation and potential damage.[1][2]

Ingestion: While not classified as harmful by ingestion due to a lack of data, ingestion should

be avoided.[1]

Chronic Exposure: Cumulative effects may occur following repeated exposure. There is

limited evidence suggesting it may be harmful to a fetus or embryo.[1] It is also suspected to

be a carcinogen by the US Environmental Defense Scorecard.[1]

Environmental Hazards:

1-Bromodocosane is toxic to aquatic organisms and may cause long-term adverse effects in

the aquatic environment.[1] It is persistent in soil and water.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1-Bromodocosane is provided

below.
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Property Value

Molecular Formula C22H45Br[2][3]

Molecular Weight 389.50 g/mol [1]

Appearance Solid[1]

Melting Point 44-46 °C[4][5]

Boiling Point 225 °C at 0.6 mm Hg[4][5]

Flash Point >110 °C (>230 °F)[1]

Solubility
Insoluble in water;[1] Soluble in chloroform

(slightly) and methanol (slightly).[5]

Density 0.962 g/cm³[5]

Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and maintain the

chemical's stability.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust or vapors.[1]

Ensure that eyewash stations and safety showers are readily accessible.[6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[7]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber, butyl rubber) and a lab coat or

overalls.[1] Avoid exposing open cuts or irritated skin.[1]

Respiratory Protection: If engineering controls are insufficient, use a NIOSH-approved

respirator.[7]
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Handling Procedures:

Avoid all personal contact, including inhalation of dust.[1]

Prevent the accumulation of dust in hollows and sumps.[1]

Empty containers may contain residual dust that can be explosive. Do not cut, drill, grind, or

weld on or near such containers.[1]

Storage Conditions:

Store in a cool, dry, well-ventilated area.[1][7]

Keep containers tightly sealed.[1]

Store away from incompatible materials, such as strong oxidizing agents, and foodstuffs.[1]

[8]

First Aid Measures
In case of exposure, follow these first aid procedures:

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[7]

Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing. Seek medical attention if irritation persists.[7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.[7]

Ingestion: If the person is conscious, rinse their mouth with water and have them drink 2-4

cupfuls of milk or water. Do not induce vomiting. Seek immediate medical attention.[7]

Fire and Explosion Hazard Data
Flammability: Combustible solid.[8]

Flash Point: >110 °C (>230 °F)[1]
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Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.[7]

Hazardous Combustion Products: Combustion may produce carbon monoxide, carbon

dioxide, and hydrogen bromide.[1]

Fire Fighting Procedures: Wear a self-contained breathing apparatus (SCBA) and full

protective gear.[7]

Accidental Release Measures
Spill Cleanup:

Evacuate the area and ensure adequate ventilation.

Wear appropriate personal protective equipment.

Use dry cleanup procedures to avoid generating dust.[1]

Absorb the spill with an inert material (e.g., dry sand or earth) and place it in a chemical

waste container.[7]

Prevent the spill from entering storm sewers or waterways.[7]

Environmental Precautions: Contain spillage as it is toxic to aquatic life.[1]

Disposal Considerations
Dispose of 1-Bromodocosane and its container as hazardous waste in accordance with local,

state, and federal regulations.[1] Avoid release to the environment.[1]

Experimental Protocols and Workflows
While specific experimental protocols for the safety assessment of 1-Bromodocosane are not

readily available in the public domain, a general workflow for handling and safety assessment

can be conceptualized.
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Safe Handling Workflow for 1-Bromodocosane
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Caption: A logical workflow for the safe handling of 1-Bromodocosane in a laboratory setting.
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This guide is intended to provide comprehensive safety information. It is not a substitute for

professional judgment and expertise. Always consult the most current Material Safety Data

Sheet (MSDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1265600?utm_src=pdf-custom-synthesis
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-237495.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromodocosane
https://webbook.nist.gov/cgi/inchi?ID=C6938665&Mask=200
https://www.chemwhat.com/1-bromodocosane-cas-6938-66-5/
https://buildingblock.bocsci.com/product/1-bromodocosane-cas-6938-66-5-97137.html
https://www.fishersci.com/store/msds?partNumber=AAA10600&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB8449719_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8449719_EN.htm
https://www.guidechem.com/encyclopedia/1-bromododecane-dic3138.html
https://www.benchchem.com/product/b1265600#safety-and-handling-of-1-bromodocosane-msds
https://www.benchchem.com/product/b1265600#safety-and-handling-of-1-bromodocosane-msds
https://www.benchchem.com/product/b1265600#safety-and-handling-of-1-bromodocosane-msds
https://www.benchchem.com/product/b1265600#safety-and-handling-of-1-bromodocosane-msds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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